Cas no 26525-19-9 (1-(adamantan-1-yl)-3-chloropropan-2-one)

• Product Name: 1-(adamantan-1-yl)-3-chloropropan-2-one
• CAS No: 26525-19-9
• MF: C₁₃H₁₉ClO
• MW: 226.742363214493
• CID: 3081749
• PubChem ID: 3162033
• Update Time: 2025-06-14

1-(adamantan-1-yl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-((3r,5r,7r)-adamantan-1-yl)-3-chloropropan-2-one
• 1-(adamantan-1-yl)-3-chloropropan-2-one
• Z1386913424
• 1-(1-adamantyl)-3-chloropropan-2-one
• G41545
• AKOS000651288
• F1970-0002
• 888-418-7
• 1-(Adamantan-1-yl)-3-chloroacetone
• 26525-19-9
• 1-adamantylmethyl chloromethyl ketone
• EN300-175548
• C13H19ClO

• Inchi： 1S/C13H19ClO/c14-8-12(15)7-13-4-9-1-10(5-13)3-11(2-9)6-13/h9-11H,1-8H2
• InChI Key： QPVCZVHBGHYCAS-UHFFFAOYSA-N
• SMILES： ClCC(CC12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 226.1124429Da
• Monoisotopic Mass: 226.1124429Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(adamantan-1-yl)-3-chloropropan-2-one

Recent Advances in the Study of 1-(Adamantan-1-yl)-3-chloropropan-2-one (CAS: 26525-19-9)

1-(Adamantan-1-yl)-3-chloropropan-2-one (CAS: 26525-19-9) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the context of antiviral and anti-inflammatory applications. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

The compound's unique adamantane moiety has been a focal point of research due to its ability to enhance lipophilicity and membrane permeability, which are critical factors in drug design. Recent publications have demonstrated that 1-(adamantan-1-yl)-3-chloropropan-2-one serves as a versatile building block for the development of adamantane-containing drugs, which are known for their stability and bioavailability. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed its use in the synthesis of adamantane-based protease inhibitors, showing promising activity against SARS-CoV-2.

In addition to its antiviral potential, this compound has also been investigated for its role in modulating inflammatory pathways. A recent in vitro study revealed that derivatives of 1-(adamantan-1-yl)-3-chloropropan-2-one exhibit inhibitory effects on NF-κB signaling, a key pathway in chronic inflammatory diseases. These findings suggest that the compound could be a valuable candidate for the development of new anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic routes to 1-(adamantan-1-yl)-3-chloropropan-2-one have also been optimized in recent years. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective method for its production, utilizing green chemistry principles to minimize environmental impact. This advancement is particularly significant for industrial-scale applications, where efficiency and sustainability are paramount.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 1-(adamantan-1-yl)-3-chloropropan-2-one. Issues such as metabolic stability and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its applications underscore its potential as a cornerstone in future drug discovery efforts.

In conclusion, 1-(adamantan-1-yl)-3-chloropropan-2-one (CAS: 26525-19-9) continues to be a molecule of high interest in the pharmaceutical and chemical biology communities. Its dual role as a synthetic intermediate and a bioactive scaffold positions it as a valuable tool for the development of next-generation therapeutics. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in medicine.